Cas no 393838-43-2 (2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide
• CAS No: 393838-43-2
• MF: C₁₆H₁₂Cl₂N₂O₂S₂
• MW: 399.314679145813
• CID: 6503371
• Update Time: 2025-05-21

2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide
• 2,5-dichloro-N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2,5-dichloro-N-[4-(4-methoxy-3-methylphenyl)-2-thiazolyl]-

• Inchi： 1S/C16H12Cl2N2O2S2/c1-8-5-9(3-4-12(8)22-2)11-7-23-16(19-11)20-15(21)10-6-13(17)24-14(10)18/h3-7H,1-2H3,(H,19,20,21)
• InChI Key： LPDUHAVFTPYFBN-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1=NC(C2=CC=C(OC)C(C)=C2)=CS1)=O

Experimental Properties

• Density: 1.479±0.06 g/cm3(Predicted)
• pka: 5.40±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide

Recent Advances in the Study of 2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS: 393838-43-2)

The compound 2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS: 393838-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and thiophene moieties, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in various disease models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific protein kinases involved in inflammatory pathways. In vitro studies have shown that 2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide effectively suppresses the phosphorylation of key signaling molecules, thereby attenuating inflammatory responses. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. Preliminary data indicate that it exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its ability to modulate specific kinase pathways that are dysregulated in cancer. Researchers are currently investigating its synergistic effects with existing chemotherapeutic agents, aiming to enhance therapeutic efficacy while reducing adverse effects.

The pharmacokinetic profile of 2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide has also been a focal point of recent studies. Advanced formulation strategies, including nanoencapsulation and prodrug approaches, are being explored to improve its bioavailability and stability. These efforts are critical for translating the compound's promising in vitro activity into clinically viable therapeutics.

In conclusion, the latest research on 2,5-dichloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS: 393838-43-2) highlights its multifaceted potential in drug discovery. Its dual role as an anti-inflammatory and anticancer agent, coupled with ongoing efforts to optimize its pharmacokinetics, positions it as a compelling candidate for further development. Future studies will likely focus on in vivo validation and the identification of biomarkers to predict patient response.